Cas no 131922-05-9 (2-(Trifluoromethyl)piperazine)

2-(Trifluoromethyl)piperazine is a fluorinated heterocyclic compound featuring a piperazine backbone substituted with a trifluoromethyl group. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to improved binding affinity and selectivity in drug design, particularly in CNS-targeting and bioactive molecules. Its reactivity allows for further functionalization, enabling the synthesis of diverse derivatives. The compound is typically supplied as a high-purity solid, ensuring consistency in research and industrial processes. Its stability under standard storage conditions facilitates handling and integration into synthetic workflows.

2-(Trifluoromethyl)piperazine structure

Product Name:2-(Trifluoromethyl)piperazine

CAS No:131922-05-9

MF:C₅H₉F₃N₂

MW:154.133571386337

MDL:MFCD07373382

CID:102241

PubChem ID:329763381

Update Time:2025-06-06

2-(Trifluoromethyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)piperazine
- 2-Trifluoromethyl-Piperazine
- (±)-2-(Trifluoromethyl)piperazine
- (+/-)-2-(Trifluoromethyl)piperazine
- 2-(TRIFLUOROMETHYL)-PIPERAZINE
- Piperazine,2-(trifluoromethyl)-
- (S)-2-TRIFLUOROMETHYL-PIPERAZINE
- 3-(trifluoromethyl)piperazine
- Piperazine (2-(trifluoromethyl)
- Piperazine, 2-(trifluoromethyl)- (9CI)
- Piperazine, 2-(trifluoromethyl)-
- 2-(Trifluoromethyl)piperazine 95%
- AB36963
- SCHEMBL18029
- 2-trifluoromethylpiperazine
- S11290
- A849545
- 2trifluoromethylpiperazine
- CS-W014339
- 131922-05-9
- EN300-73254
- DTXSID10594369
- MFCD07373382
- m-trifluoromethylpiperazine
- AKOS005255698
- AB36966
- AMY18731
- C5H9F3N2
- AB36961
- 2-(Trifluoromethyl)piperazine, 95%
- FS-2154
- 1187928-91-1
- (R)-2-Trifluoromethyl-piperazine
- DB-277769
- MDL： MFCD07373382
- Inchi： 1S/C5H9F3N2/c6-5(7,8)4-3-9-1-2-10-4/h4,9-10H,1-3H2
- InChI Key： YNEJOOCZWXGXDU-UHFFFAOYSA-N
- SMILES： FC(C1CNCCN1)(F)F

Computed Properties

Exact Mass: 154.07200
Monoisotopic Mass: 154.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.1A^2
XLogP3: 0.3

Experimental Properties

Density: 1.171
Melting Point: 90-95 °C
Boiling Point: 145.1°C at 760 mmHg
Flash Point: 41.5°C
Refractive Index: 1.372
PSA: 24.06000
LogP: 0.76770
Sensitiveness: Air Sensitive

2-(Trifluoromethyl)piperazine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314-H400
Warning Statement： P273-P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3263 8 / PGIII
WGK Germany：2
Hazard Category Code： 34-50/53
Safety Instruction： 6-26-36/37/39-45-60-61
Hazardous Material Identification：
HazardClass：8

2-(Trifluoromethyl)piperazine Pricemore >>

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